Cas no 55177-35-0 (4-phenylbut-2-enal)

4-phenylbut-2-enal structure
4-phenylbut-2-enal structure
Product Name:4-phenylbut-2-enal
CAS No:55177-35-0
MF:C10H10O
MW:146.185802936554
CID:352657
PubChem ID:11008054
Update Time:2025-04-19

4-phenylbut-2-enal Chemical and Physical Properties

Names and Identifiers

    • 2-Butenal, 4-phenyl-, (E)-
    • 4-phenylbut-2-enal
    • (2E)-4-PHENYLBUT-2-ENAL
    • EN300-1869571
    • WLNLUFZWBZXINT-SNAWJCMRSA-N
    • 2-Butenal, 4-phenyl-
    • 13910-23-1
    • 4-phenyl-2-buten-1-al
    • 55177-35-0
    • (E)-4-phenyl-but-2-enal
    • SCHEMBL145089
    • (2E)-4-phenyl-2-butenal
    • (E)-4-phenylbut-2-enal
    • 4-phenyl-2-butenal
    • CHEBI:173612
    • 4-Phenylcrotonaldehyde
    • Inchi: 1S/C10H10O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-7,9H,8H2/b5-4+
    • InChI Key: WLNLUFZWBZXINT-SNAWJCMRSA-N
    • SMILES: O=C/C=C/CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

4-phenylbut-2-enal Pricemore >>

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